4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(2,3-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-9-4-3-5-12(10(9)2)14-8-11(16)6-7-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: DHSYPTSARGBQKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C=CC(=C2)Cl)C(=O)O)C
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID40688942
• Molecular Weight: 260.71 g/mol
• CAS RN: 1262005-58-2

Description

4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% (4-Cl-DMPA) is an organic compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and biochemistry. It is a white crystalline solid with a melting point of 127-128°C. 4-Cl-DMPA is a versatile compound that has been used in the synthesis of various drugs, including anti-inflammatory agents, antifungals, and antibiotics. It is also used as a starting material in the synthesis of various organic compounds, such as dyes, pigments, and polymers. In addition, 4-Cl-DMPA has been used in the synthesis of various pharmaceuticals, including antifungals, anti-inflammatory agents, and antibiotics.

Mechanism of Action

4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% acts as a proton donor in the synthesis of various organic compounds. It is able to donate a proton to a nucleophile in order to form a new bond. This is known as a nucleophilic substitution reaction. In addition, 4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% is also able to act as a Lewis acid, which means that it is able to accept a pair of electrons from a nucleophile in order to form a new bond.
Biochemical and Physiological Effects
4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% has been found to have a variety of biochemical and physiological effects. In particular, it has been found to have anti-inflammatory, anti-fungal, and antibiotic properties. In addition, it has been found to have antioxidant and anti-allergenic properties. It has also been found to have an effect on the metabolism of lipids, carbohydrates, and proteins.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% has a number of advantages when used in laboratory experiments. It is a versatile compound that is easy to synthesize and can be used in a variety of reactions. In addition, it is relatively inexpensive and can be stored for long periods of time without degradation. However, it is also important to note that 4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% is toxic and can be hazardous if not handled properly.

Future Directions

There are a number of potential future directions for research involving 4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95%. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of various pharmaceuticals. In addition, further research could be conducted into its potential use as a starting material in the synthesis of various organic compounds, such as dyes, pigments, and polymers. Finally, further research could be conducted into the potential use of 4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% in the synthesis of various drugs, such as anti-inflammatory agents, antifungals, and antibiotics.

Synthesis Methods

4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% is synthesized via a multi-step process that involves the reaction of 2,3-dimethylphenol with chlorine in the presence of a catalyst. The reaction is carried out in an aqueous solution at a temperature of 80-90°C. The reaction produces a mixture of 4-chloro-2-(2,3-dimethylphenyl)benzoic acid and 2-chloro-4-(2,3-dimethylphenyl)benzoic acid. The mixture is then purified by crystallization and the desired compound is isolated.

Scientific Research Applications

4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of various organic compounds, such as dyes, pigments, and polymers. In addition, 4-Chloro-2-(2,3-dimethylphenyl)benzoic acid, 95% has been used in the synthesis of various pharmaceuticals, including antifungals, anti-inflammatory agents, and antibiotics. It has also been used in the synthesis of various drugs, such as anti-inflammatory agents, antifungals, and antibiotics.